Cas no 2007930-98-3 ((E)-3-(tert-Butoxy)benzaldehyde oxime)

• Product Name: (E)-3-(tert-Butoxy)benzaldehyde oxime
• CAS No: 2007930-98-3
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD30471891
• CID: 4633564
• PubChem ID: 22156419
• Update Time: 2025-06-08

(E)-3-(tert-Butoxy)benzaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• (E)-3-(tert-Butoxy)benzaldehyde oxime
• (NE)-N-[[3-[(2-methylpropan-2-yl)oxy]phenyl]methylidene]hydroxylamine
• (E)-3-(t-Butoxy)benzaldehyde oxime
• (E)-N-{[3-(tert-butoxy)phenyl]methylidene}hydroxylamine
• AKOS030628165
• MFCD30471891
• N-{[3-(tert-butoxy)phenyl]methylidene}hydroxylamine
• AS-63412
• CS-0039558
• 2007930-98-3
• (E)-3-(tert-Butoxy)benzaldehydeoxime

• MDL： MFCD30471891
• Inchi： 1S/C11H15NO2/c1-11(2,3)14-10-6-4-5-9(7-10)8-12-13/h4-8,13H,1-3H3/b12-8+
• InChI Key： XMTBLRYOFUXXPY-XYOKQWHBSA-N
• SMILES： O(C1C=CC=C(/C=N/O)C=1)C(C)(C)C

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (E)-3-(tert-Butoxy)benzaldehyde oxime

Chemical Profile of (E)-3-(tert-Butoxy)benzaldehyde oxime (CAS No. 2007930-98-3)

(E)-3-(tert-Butoxy)benzaldehyde oxime, identified by its CAS number 2007930-98-3, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of oxime derivatives, which are widely recognized for their versatile reactivity and utility in various chemical transformations. The presence of a tert-butoxy group enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural features of (E)-3-(tert-Butoxy)benzaldehyde oxime include an aldehyde functionality and an oxime group, which are critical for its role in organic synthesis. The aldehyde moiety serves as a reactive site for condensation reactions, while the oxime group can participate in nucleophilic addition and elimination reactions. These properties make it particularly useful in the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in the use of oxime derivatives as key intermediates in drug discovery. One notable area of research involves the development of kinase inhibitors, where oximes have been shown to enhance binding affinity and selectivity. For instance, studies have demonstrated that modifications to the aromatic ring and substituents can significantly influence the pharmacological activity of these compounds. The tert-butoxy group in (E)-3-(tert-Butoxy)benzaldehyde oxime contributes to its stability under various reaction conditions, allowing for efficient synthesis and purification.

Moreover, (E)-3-(tert-Butoxy)benzaldehyde oxime has been explored in the synthesis of chiral auxiliaries and ligands for asymmetric catalysis. The oxime group can be easily modified to introduce chirality, which is crucial for developing enantiomerically pure drugs with improved therapeutic profiles. Recent advancements in this field have shown that such derivatives can be used to achieve high yields and enantiomeric excesses in catalytic reactions, underscoring their importance in modern synthetic chemistry.

The pharmaceutical industry has also leveraged (E)-3-(tert-Butoxy)benzaldehyde oxime in the development of antiviral and antibacterial agents. The compound's ability to undergo facile functionalization allows chemists to design molecules with targeted biological activities. For example, researchers have incorporated this oxime derivative into peptidomimetics, which are designed to mimic the structure and function of natural peptides while avoiding their limitations. Such efforts have led to the discovery of novel compounds with promising therapeutic potential.

In addition to its pharmaceutical applications, (E)-3-(tert-Butoxy)benzaldehyde oxime has found utility in materials science. Its unique chemical properties make it a suitable candidate for developing advanced polymers and coatings. These materials often require specific functional groups to achieve desired mechanical and thermal properties, and the oxime derivative can be tailored to meet such requirements. Recent studies have highlighted its role in creating novel polymer architectures that exhibit enhanced durability and biodegradability.

The synthesis of (E)-3-(tert-Butoxy)benzaldehyde oxime typically involves multi-step organic reactions, starting from readily available precursors. The introduction of the tert-butoxy group is often achieved through nucleophilic substitution or etherification reactions, while the formation of the oxime group is typically carried out using hydroxylamine derivatives under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

Evaluation of (E)-3-(tert-Butoxy)benzaldehyde oxime's reactivity has revealed its compatibility with various metal catalysts, facilitating diverse chemical transformations. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the aromatic ring, expanding its synthetic utility. Such modifications are essential for creating complex molecular architectures that mimic natural products or exhibit novel biological activities.

The compound's stability under different environmental conditions has also been a subject of investigation. Studies have shown that (E)-3-(tert-Butoxy)benzaldehyde oxime maintains its integrity during storage and reaction processes when handled under inert atmospheres or at controlled temperatures. This stability is crucial for ensuring consistent quality and performance in both laboratory-scale experiments and large-scale industrial production.

In conclusion, (E)-3-(tert-Butoxy)benzaldehyde oxime (CAS No. 2007930-98-3) is a versatile intermediate with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists working on pharmaceuticals, materials science, and beyond. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation in both academic and industrial settings.